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Compound Name:

Dimethyldioctadecylammonium (DDA) in
Biomedicine: A Comparative Guide

Dimethyldioctadecylammonium (DDA) is a synthetic cationic lipid that has garnered significant
attention in the biomedical field for its versatile applications, primarily as a potent vaccine
adjuvant and a component of drug and gene delivery systems. Its unique structure, featuring a
positively charged quaternary ammonium headgroup and two long hydrophobic alkyl chains,
allows it to self-assemble into liposomes and interact effectively with biological molecules like
antigens and nucleic acids. This guide provides a comparative analysis of DDA's performance
against other alternatives, supported by experimental data, detailed protocols, and pathway
visualizations to aid researchers, scientists, and drug development professionals.

DDA as a Vaccine Adjuvant

DDA is recognized as a strong adjuvant for inducing both humoral (antibody-mediated) and
cell-mediated immune responses, particularly Thl-type responses, which are crucial for
combating intracellular pathogens.[1] Its efficacy is often enhanced when combined with other
immunomodaulators like trehalose dibehenate (TDB) or monophosphoryl lipid A (MPL).[2][3]

Mechanism of Action
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The primary adjuvant mechanism of DDA-based cationic liposomes involves several key steps.
Initially, DDA liposomes form a depot at the injection site, which prolongs the exposure of the
antigen to the immune system.[3][4] The positive charge of the DDA liposomes facilitates the
electrostatic adsorption of negatively charged antigens.[5][6] This formulation enhances the
uptake of the antigen by antigen-presenting cells (APCs), such as dendritic cells (DCs), leading
to more efficient antigen presentation and subsequent activation of T cells.[5][7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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